![molecular formula C16H16FN3O5S B2569529 Ethyl 4-((5-((4-fluorobenzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)-3-oxobutanoate CAS No. 921065-61-4](/img/structure/B2569529.png)
Ethyl 4-((5-((4-fluorobenzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)-3-oxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-((5-((4-fluorobenzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)-3-oxobutanoate is a useful research compound. Its molecular formula is C16H16FN3O5S and its molecular weight is 381.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research has shown that derivatives similar to Ethyl 4-((5-((4-fluorobenzamido)methyl)-1,3,4-oxadiazol-2-yl)thio)-3-oxobutanoate are valuable intermediates in the synthesis of a wide array of trifluoromethyl heterocycles. For instance, Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a compound with structural similarities, has been utilized to produce trifluoromethyl-oxazoles, -thiazoles, -imidazoles, -1,2,4-triazines, and -pyridines through rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions. This highlights the versatility of such compounds in generating diverse heterocyclic frameworks, which are of interest in medicinal chemistry and materials science (Honey et al., 2012).
Antimicrobial Activity
Derivatives containing the 1,3,4-oxadiazol structure, akin to this compound, have been synthesized and evaluated for their antimicrobial properties. These compounds have shown significant activity against various microorganisms, highlighting their potential in developing new antimicrobial agents. For example, novel thiazole substituted 1,3,4-oxadiazole derivatives have demonstrated good antibacterial and antifungal activities, showcasing the therapeutic potential of these molecules (Kokate & Patil, 2021).
Chelating Properties and Material Science Applications
The compound and its analogs have found applications in material science, particularly in the synthesis of chelating agents for transition metals. These chelating agents have been studied for their ability to form stable complexes with various metals, which is crucial in catalysis, material synthesis, and environmental remediation. Research into benzofuran-1,3,4-oxadiazole combined molecules has led to the development of novel ligands with excellent chelating properties, opening new avenues for the synthesis of metal complexes with diverse applications (Varde & Acharya, 2017).
properties
IUPAC Name |
ethyl 4-[[5-[[(4-fluorobenzoyl)amino]methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-3-oxobutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN3O5S/c1-2-24-14(22)7-12(21)9-26-16-20-19-13(25-16)8-18-15(23)10-3-5-11(17)6-4-10/h3-6H,2,7-9H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IESHHGYLSNGYJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CSC1=NN=C(O1)CNC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.